Cas no 1805701-80-7 (2-Bromo-1-(2-fluoro-6-(hydroxymethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-fluoro-6-(hydroxymethyl)phenyl)propan-1-one
• CAS No: 1805701-80-7
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 4971188
• Update Time: 2025-05-24

2-Bromo-1-(2-fluoro-6-(hydroxymethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-fluoro-6-(hydroxymethyl)phenyl)propan-1-one

• Inchi： 1S/C10H10BrFO2/c1-6(11)10(14)9-7(5-13)3-2-4-8(9)12/h2-4,6,13H,5H2,1H3
• InChI Key： RXNGTAVUZBEBMK-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1CO)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 2
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-1-(2-fluoro-6-(hydroxymethyl)phenyl)propan-1-one

Chemical Profile of 2-Bromo-1-(2-fluoro-6-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1805701-80-7)

2-Bromo-1-(2-fluoro-6-(hydroxymethyl)phenyl)propan-1-one, identified by the CAS number 1805701-80-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a brominated aromatic ring system coupled with a propanone moiety, which makes it a versatile intermediate in synthetic chemistry. The presence of both fluoro and hydroxymethyl substituents on the aromatic ring introduces unique electronic and steric properties, enabling its application in the development of novel bioactive molecules.

The structural features of 2-bromo-1-(2-fluoro-6-(hydroxymethyl)phenyl)propan-1-one make it a valuable building block for constructing more complex pharmacophores. The bromine atom at the para position relative to the fluoro group enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems found in many drugs. The fluoro substituent, known for its ability to modulate metabolic stability and binding affinity, adds another layer of functional utility. Additionally, the hydroxymethyl group provides a site for further derivatization, allowing chemists to explore diverse chemical spaces.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are critical yet challenging to modulate due to their lack of well-defined binding pockets. Compounds like 2-bromo-1-(2-fluoro-6-(hydroxymethyl)phenyl)propan-1-one have been explored as scaffolds for designing PPI modulators. The combination of the aromatic system with electrophilic centers offers an opportunity to disrupt or stabilize specific protein interactions relevant to diseases such as cancer and inflammation. For instance, studies have shown that analogs bearing similar structural motifs can inhibit key enzymes involved in tumor proliferation by interfering with their quaternary structure.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. The fluoro group in 2-bromo-1-(2-fluoro-6-(hydroxymethyl)phenyl)propan-1-one contributes to improved lipophilicity and metabolic stability, which are crucial factors in drug design. This has led to its incorporation into drug candidates targeting neurological disorders, where blood-brain barrier penetration is essential. Moreover, the hydroxymethyl group can be oxidized to form a hydroxyl group, enhancing hydrogen bonding capabilities and potentially improving binding affinity to biological targets.

Advances in computational chemistry have further accelerated the exploration of compounds like 2-bromo-1-(2-fluoro-6-(hydroxymethyl)phenyl)propan-1-one. Molecular docking studies have been employed to predict binding modes and affinities for various biological targets. These simulations have revealed that modifications at the bromine and hydroxymethyl positions can significantly alter binding interactions with proteins such as kinases and transcription factors. Such insights have guided the synthesis of optimized derivatives with enhanced potency and selectivity.

The synthesis of 2-bromo-1-(2-fluoro-6-(hydroxymethyl)phenyl)propan-1-one involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include bromination of a pre-functionalized aromatic ring followed by cross-coupling with an appropriate alkene precursor. The use of palladium catalysts in these reactions underscores the importance of transition metal chemistry in constructing complex molecules efficiently. Recent innovations in catalytic systems have improved yields and reduced side reactions, making processes like this more scalable for industrial applications.

From a medicinal chemistry perspective, the versatility of 2-bromo-1-(2-fluoro-6-(hydroxymethyl)phenyl)propan-1-one lies in its ability to serve as a modular scaffold for drug discovery. By systematically varying substituents on the aromatic ring or modifying the propanone core, researchers can generate libraries of compounds with distinct biological activities. This approach has been successful in identifying novel leads for diseases ranging from infectious disorders to chronic conditions like diabetes and cardiovascular diseases.

The role of fluorine chemistry in modern drug development cannot be overstated. The unique electronic properties of fluorine allow it to influence both pharmacokinetics and pharmacodynamics, making it indispensable in medicinal chemistry. Compounds containing fluorine atoms often exhibit improved bioavailability and longer half-lives compared to their non-fluorinated counterparts. This has driven extensive research into fluorinated analogs of known drugs, including derivatives inspired by structures similar to 2-bromo-1-(2-fluoro-6-(hydroxymethyl)phenyl)propan-1-one.

In conclusion, 2-bromo-1-(2-fluoro-6-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1805701-80-7) represents a promising chemical entity with broad applications in pharmaceutical research and drug development. Its unique structural features—combining bromine, fluoro, and hydroxymethyl functionalities—make it an attractive scaffold for designing bioactive molecules targeting various diseases. As computational methods continue to evolve and synthetic techniques become more efficient, compounds like this will play an increasingly critical role in addressing unmet medical needs.